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An In-depth Technical Guide to the Physical and Chemical Properties of Diisopropyl
Methylphosphonate (DIMP)

For Researchers, Scientists, and Drug Development Professionals

Abstract
Diisopropyl methylphosphonate (DIMP) is an organophosphorus compound with significant

relevance in defense and environmental science. It is primarily known as a chemical by-product

from the manufacturing of the nerve agent Sarin (GB), and due to its structural similarity and

lower toxicity, it is widely used as a simulant for Sarin in various research and development

activities.[1][2][3][4][5][6][7] This technical guide provides a comprehensive overview of the core

physical and chemical properties of DIMP, detailed experimental protocols for their

determination, and a visualization of its metabolic pathway. The information presented is

intended to support researchers, scientists, and drug development professionals in their work

with this compound.

Chemical Identity
Chemical Name: Diisopropyl methylphosphonate[1]

Synonyms: DIMP, Diisopropyl methanephosphonate, Phosphonic acid, methyl-, bis-(1-

methylethyl) ester[1][2]

CAS Number: 1445-75-6[1][2]
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Molecular Formula: C7H17O3P[1][8]

Molecular Weight: 180.18 g/mol [2][8]

Chemical Structure:

Physical Properties
DIMP is a colorless liquid at room temperature.[1][4][9] Its key physical properties are

summarized in the table below.

Property Value Reference

Physical State Colorless liquid [1][2]

Melting Point 25 °C [8][10]

Boiling Point

121.05 °C @ 10 mm Hg; 50-51

°C @ 1 mm Hg; 215 °C

(estimated)

[1][8][11]

Density 0.976 g/cm³ [1][8]

Vapor Pressure 0.28 mmHg @ 25 °C [1]

Solubility in Water 1,500 mg/L @ 25 °C [1]

log Kow (Octanol-Water

Partition Coefficient)
1.03 [1]

Refractive Index 1.4100 [8][10]

Surface Tension 28.8 dynes/cm [1]

Chemical Properties
Stability and Reactivity
DIMP is a stable compound but can undergo hydrolysis, although this process is extremely

slow under neutral conditions.[1][12] The hydrolytic half-life at pH 7 and 25 °C is estimated to

be 663,000 years.[1] It is sensitive to moisture and can be reactive with strong bases and

oxidizing agents.[8][13]
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Hydrolysis
The hydrolysis of DIMP is significantly slow in neutral aqueous solutions.[12][14] The reaction

proceeds via the cleavage of the ester bonds, leading to the formation of isopropyl

methylphosphonic acid (IMPA) and subsequently methylphosphonic acid (MPA).[12][14] The

rate of hydrolysis is influenced by temperature and pH.

Thermal Decomposition
At elevated temperatures, DIMP undergoes thermal decomposition. The major early

decomposition products include propene, methylphosphonic acid, and isopropanol.[15][16]

Studies have shown that the decomposition of DIMP can be accelerated in the presence of

metal oxides like alumina.[17][18]

Experimental Protocols
Synthesis of Diisopropyl Methylphosphonate (Arbusov
Rearrangement)
A common method for the laboratory synthesis of DIMP is a modification of the Arbusov

rearrangement.[19]

Objective: To synthesize Diisopropyl methylphosphonate from triisopropyl phosphite and

methyl iodide.

Materials:

Triisopropyl phosphite

Methyl iodide

Reflux condenser

Vigreux column

Distillation apparatus

Heating mantle
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Procedure:

A small portion of methyl iodide is added to an equivalent molar amount of triisopropyl

phosphite.

The mixture is gently heated to initiate an exothermic reaction.

Once the reaction begins, the heat source is removed, and the remaining triisopropyl

phosphite is added at a rate that maintains a brisk boil.

After the addition is complete, the mixture is heated under reflux for one hour.

The apparatus is then set up for distillation using a Vigreux column, and the isopropyl iodide

byproduct is distilled off at atmospheric pressure (boiling point ~85-95 °C).

The remaining product, diisopropyl methylphosphonate, is then distilled under reduced

pressure.

Determination of Purity and Analysis (Gas
Chromatography-Mass Spectrometry - GC-MS)
GC-MS is a standard method for the analysis and purity determination of DIMP.[2]

Objective: To qualitatively and quantitatively analyze DIMP using GC-MS.

Instrumentation:

Gas chromatograph coupled with a mass spectrometer (GC-MS)

A suitable capillary column (e.g., Rxi-5Sil MS)

Helium carrier gas

Procedure:

Sample Preparation: Prepare a dilute solution of DIMP in a suitable solvent such as

methanol or acetone.
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Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC inlet.

Gas Chromatography: The sample is vaporized and carried by the helium gas through the

capillary column. The column separates the components of the sample based on their boiling

points and interactions with the stationary phase.

Mass Spectrometry: As the separated components elute from the column, they enter the

mass spectrometer. The molecules are ionized (e.g., by electron impact), and the resulting

charged fragments are separated based on their mass-to-charge ratio (m/z).

Data Analysis: The resulting mass spectrum provides a unique fragmentation pattern for

DIMP, allowing for its identification. Characteristic m/z peaks for DIMP include 97, 123, 79,

139, and 165.[7] The retention time from the chromatogram can also be used for

identification. Quantification can be achieved by comparing the peak area to that of a known

standard.

Biological Interactions and Metabolism
DIMP is readily absorbed following oral administration and is distributed throughout the body.[2]

It is metabolized in mammals, with the primary metabolites being isopropyl methylphosphonic

acid (IMPA) and methylphosphonic acid (MPA), which are primarily excreted in the urine.[1]

Metabolic Pathway of DIMP
The following diagram illustrates the metabolic breakdown of DIMP in mammals.

Diisopropyl methylphosphonate (DIMP) Isopropyl methylphosphonic acid (IMPA)Hydrolysis

Methylphosphonic acid (MPA)Hydrolysis

Urinary Excretion

Click to download full resolution via product page

Caption: Metabolic pathway of DIMP to IMPA and MPA, followed by excretion.

Use as a Sarin Surrogate
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DIMP is frequently used as a surrogate for the chemical warfare agent Sarin (GB) in research

and testing.[7][15][16] This is due to their structural similarities, particularly the presence of the

methylphosphonate group and isopropyl ester linkages.[20] However, DIMP has a significantly

lower toxicity than Sarin, making it a safer alternative for laboratory studies.[7]

Structural Comparison of DIMP and Sarin
The diagram below highlights the structural relationship between DIMP and Sarin.

Diisopropyl methylphosphonate (DIMP) Sarin (GB)

{ O |  || |  CH3 - P - O - CH(CH3)2 |  | |  O - CH(CH3)2} { O |  || |  CH3 - P - F |  | |  O - CH(CH3)2}

Click to download full resolution via product page

Caption: Structural comparison of DIMP and Sarin.

Safety and Handling
While significantly less toxic than Sarin, DIMP is still a hazardous chemical and should be

handled with appropriate safety precautions. It can cause skin and eye irritation.[2] Animal

studies have indicated potential effects on the blood and nervous systems at high levels of

exposure.[4][21]

Recommended Handling Precautions:

Work in a well-ventilated area, preferably a fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves

(e.g., neoprene), safety goggles, and a lab coat.[13]

Avoid contact with skin and eyes.

Store in a cool, dry place away from incompatible materials such as strong bases and

oxidizing agents.[13]
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Conclusion
This technical guide has provided a detailed overview of the physical and chemical properties

of Diisopropyl methylphosphonate (DIMP). The tabulated data, experimental protocols, and

diagrams are intended to serve as a valuable resource for researchers, scientists, and drug

development professionals. A thorough understanding of these properties is crucial for the safe

handling, effective utilization, and accurate analysis of DIMP in various scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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